1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone

• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 2-imidazol-1-yl-1-thiophen-2-ylethanone
• InChI: InChI=1S/C9H8N2OS/c12-8(9-2-1-5-13-9)6-11-4-3-10-7-11/h1-5,7H,6H2
• InChI Key: ZVYIWDKBFWAAIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)CN2C=CN=C2

Description

1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone is a useful research compound. Its molecular formula is C9H8N2OS and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As illustrated in the following diagram, the thienyl compounds of this invention can be prepared by an initial bromination of 2-acetylthiophene 1, and reacting the resulting bromo derivative 2 with imidazole to produce the 1-(2-thienyl)-2-(1H-imidazol-1-yl)ethanone 3. Reaction of compound 3 with N-methylhyroxylamine hydrochloride provides the 1-(2-thienyl)-2-(1H-imidazol-1-yl)-N-methylethanimine N-oxide 4 which is included in the subject matter of our co-pending application Ser. No. 900,856 filed Aug. 27, 1986 entitled "α-Substituted Ketonitrone Derivatives" whose disclosure is incorporated herein by reference. The nitrone compound 4 is then treated with styrene or an appropriate styrene (or allyl phenyl ether or alkyl phenyl thioether) derivative 5 to give a diastereomeric mixture of the desired cis- and trans-5-(phenyl, phenoxymethyl or phenylthiomethyl)-3-(2-thienyl)-3-(1H-imidazol-1-ylmethyl)-2-methylisoxazolidine 6. ##STR3##